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Compound of Interest

Compound Name: N-Acetyl-5-acetoxytryptamine

CAS No.: 28026-16-6

Cat. No.: B1596998

Get Quote

Executive Summary: Immediate Action Required
N-Acetyl-5-acetoxytryptamine (also known as N,O-Diacetylserotonin) is a structural analog of

Melatonin and N-Acetylserotonin.[1] While often used as a metabolic probe or synthetic

intermediate, it possesses significant biological activity potential due to its ability to hydrolyze

into N-Acetylserotonin (a TrkB receptor agonist).[1]

Critical Directive: Treat this compound as a Potent Bioactive Agent (OEB 3). Do not handle on

open benchtops. All solid-phase manipulation requires a certified chemical fume hood or

HEPA-filtered balance enclosure.[1]

Part 1: Chemical Profile & Risk Logic
To handle this chemical safely, you must understand its behavior.[2] It is not Melatonin (N-

Acetyl-5-methoxytryptamine), but a diacetylated derivative.[1]
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Feature Specification Operational Implication

Chemical Name N-Acetyl-5-acetoxytryptamine

Verify Identity: Check CAS

28026-16-6.[1] Do not confuse

with Melatonin (CAS 73-31-4).

[1][3][4]

Physical State Crystalline Powder

Inhalation Risk: High

electrostatic potential; easily

aerosolized during weighing.[1]

Solubility DMSO, Ethanol, Methanol

Permeation Risk: Solvents like

DMSO carry solutes through

skin.

Stability Moisture Sensitive

Hydrolysis Risk: In presence of

water/plasma, the 5-acetoxy

group hydrolyzes to form N-

Acetylserotonin.[1]

The "Why" Behind the Safety: The primary risk is not acute lethality, but neuroactive

modulation.[1] Upon systemic absorption, esterases rapidly cleave the 5-acetoxy group,

releasing N-Acetylserotonin, which modulates circadian rhythms and BDNF signaling

pathways.[1] Strict containment prevents unintended physiological effects on the researcher.[1]

Part 2: The PPE Matrix
Standard laboratory attire (coat, goggles) is insufficient. Adhere to this matrix.
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Protection Zone Required Equipment Technical Justification

Respiratory

Engineering Control Primary:

Chemical Fume Hood or

Vented Balance

Enclosure.PPE Secondary:

N95/P100 (if outside hood).[1]

The compound is a fine

particulate.[1] Inhalation

provides a direct route to the

bloodstream, bypassing first-

pass metabolism.[1]

Ocular
Chemical Splash Goggles

(Indirect Vent).

Prevent mucosal absorption

via the tear ducts.[1] Standard

safety glasses allow side-entry

of airborne dust.[1]

Dermal (Hands)

Double Gloving Strategy:1.

Inner: Nitrile (0.11mm)2. Outer:

Nitrile (Extended Cuff)

Solvent Carrier Effect: If

solubilizing in DMSO, the

solvent renders single gloves

ineffective. The air gap

between gloves provides

breakthrough time.[1]

Dermal (Body)
Tyvek® Sleeve Covers or Lab

Coat with knit cuffs.

Prevents powder accumulation

on wrists/forearms, a common

contact dermatitis site during

weighing.

Part 3: Operational Protocol (Step-by-Step)
Phase A: Weighing & Solubilization
Goal: Create a stock solution without contaminating the workspace.[1]

Static Mitigation: Place an ionizing bar or antistatic gun inside the balance enclosure.[1]

Indole derivatives are prone to static cling, causing "jumping" of powder.

Taring: Tare the vial with the cap on to account for all weight. Open the vial only inside the

hood.[1]

Transfer: Use a disposable antistatic spatula.[1] Do not reuse spatulas to prevent cross-

contamination.[1]
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Solubilization:

Preferred Solvent: Anhydrous DMSO (Dimethyl sulfoxide).

Technique: Add solvent down the side of the vial to wash down adherent powder.[1] Vortex

with cap tightly sealed.

Caution: The solution is now a transdermal vector.[1] A drop on the skin will carry the

compound directly into the bloodstream.[1]

Phase B: Deactivation & Cleanup
Goal: Hydrolyze and remove residues.[1]

Dry Residue: Wipe with a dry tissue first to remove bulk powder.[1]

Chemical Deactivation: Apply a 10% Sodium Carbonate solution or mild alkaline detergent.

[1]

Mechanism:[1][2][5][6] Mild base accelerates the hydrolysis of the acetoxy ester,

converting the lipophilic parent compound into the more polar (and easier to clean) N-

acetylserotonin/acetate mixture.[1]

Final Wash: Rinse with 70% Ethanol followed by water.[1]

Part 4: Visualization & Logic Flows[1]
Diagram 1: PPE Decision Logic
Use this flow to determine necessary protection based on the state of matter.[1]
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Handling N-Acetyl-5-acetoxytryptamine

Select Physical State

Solid / Powder

 Weighing 

Solution (DMSO/EtOh)

 Pipetting 

REQUIRED: Fume Hood / 
Balance Enclosure

Double Nitrile Gloves 
(Breakthrough Prevention)

N95/P100 Respirator 
(If hood unavailable)

 Contingency Only 

Tyvek Sleeve Covers

Click to download full resolution via product page

Caption: Decision matrix for selecting PPE based on physical state. Red indicates high

inhalation risk; Yellow indicates high permeation risk.[1]

Diagram 2: Emergency Spill Response
Immediate actions for containment.

Spill Detected Identify Type

Dry Powder

Liquid (Solvent)

Cover with wet paper towel 
(Prevent Aerosol)

Absorb with Vermiculite 
or Absorbent Pads

Wipe with 10% Na2CO3 
(Hydrolysis)

Dispose as Hazardous 
Chemical Waste
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Caption: Step-by-step spill response protocol emphasizing aerosol containment for powders

and absorption for liquids.

Part 5: References & Verification[1][3]
National Center for Biotechnology Information (2023).PubChem Compound Summary for

CID 105815, 5-Methoxy-N-acetyltryptamine (Analog Reference).[1] Retrieved from [Link]

Note: Used for structural analog toxicity extrapolation due to the close metabolic

relationship between N-acetyl-5-acetoxytryptamine and Melatonin.[1]

Note: Primary metabolite reference. Confirms "Irritant" status and handling requirements

for the deacetylated core.

Veeprho Laboratories.N,O-Diacetyl Serotonin (CAS 28026-16-6) Reference Standard.[1]

Retrieved from [Link]

Note: Verification of specific CAS 28026-16-6 identity as N,O-Diacetyl Serotonin.[1]

Note: Protocol source for solubility in DMSO and stability concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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operational-logistics-for-n-acetyl-5-acetoxytryptamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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